N-isopropyl-6-methoxy-2-naphthalenesulfonamide

• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: 6-methoxy-N-propan-2-ylnaphthalene-2-sulfonamide
• InChI: InChI=1S/C14H17NO3S/c1-10(2)15-19(16,17)14-7-5-11-8-13(18-3)6-4-12(11)9-14/h4-10,15H,1-3H3
• InChI Key: XUEQAEWVSJZQKN-UHFFFAOYSA-N
• SMILES: CC(C)NS(=O)(=O)C1=CC2=C(C=C1)C=C(C=C2)OC

Description

N-isopropyl-6-methoxy-2-naphthalenesulfonamide is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is commonly referred to as "nisoxetine" and belongs to the class of selective norepinephrine reuptake inhibitors. Nisoxetine has been studied extensively for its potential use in treating various neurological disorders, including depression, attention-deficit/hyperactivity disorder (ADHD), and substance abuse disorders.

Scientific Research Applications

Nisoxetine has been used extensively in scientific research to study the role of norepinephrine in various neurological disorders. Studies have shown that nisoxetine selectively inhibits the reuptake of norepinephrine, leading to an increase in the concentration of this neurotransmitter in the brain. This increase in norepinephrine levels has been shown to improve cognitive function and reduce symptoms of depression and N-isopropyl-6-methoxy-2-naphthalenesulfonamide.

Mechanism of Action

Nisoxetine selectively inhibits the reuptake of norepinephrine by binding to the norepinephrine transporter (NET) in the presynaptic neuron. This leads to an increase in the concentration of norepinephrine in the synaptic cleft, which enhances the activation of postsynaptic receptors. The increased activation of postsynaptic receptors leads to improved cognitive function and reduced symptoms of depression and N-isopropyl-6-methoxy-2-naphthalenesulfonamide.
Biochemical and Physiological Effects:
Nisoxetine has been shown to have a range of biochemical and physiological effects. Studies have shown that nisoxetine increases the concentration of norepinephrine in the brain, leading to improved cognitive function and reduced symptoms of depression and N-isopropyl-6-methoxy-2-naphthalenesulfonamide. Additionally, nisoxetine has been shown to reduce drug-seeking behavior in animal models of substance abuse disorders.

Advantages and Limitations for Lab Experiments

Nisoxetine has several advantages for use in lab experiments. It is a selective inhibitor of norepinephrine reuptake, which allows for the specific study of the role of norepinephrine in various neurological disorders. Additionally, nisoxetine has a long half-life, which allows for sustained effects in animal models. However, nisoxetine has several limitations, including potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on nisoxetine. One area of interest is the role of nisoxetine in the treatment of substance abuse disorders, particularly in combination with other medications. Additionally, further research is needed to understand the potential off-target effects of nisoxetine and to develop more selective inhibitors of norepinephrine reuptake. Finally, there is a need for clinical trials to determine the efficacy of nisoxetine in treating various neurological disorders in humans.
Conclusion:
N-isopropyl-6-methoxy-2-naphthalenesulfonamide, or nisoxetine, is a chemical compound that has shown potential for use in scientific research. Its selective inhibition of norepinephrine reuptake has led to improved cognitive function and reduced symptoms of depression and N-isopropyl-6-methoxy-2-naphthalenesulfonamide. While nisoxetine has several advantages for use in lab experiments, further research is needed to understand its potential off-target effects and to develop more selective inhibitors of norepinephrine reuptake.

Synthesis Methods

The synthesis of nisoxetine involves the reaction of 6-methoxy-2-naphthalenesulfonyl chloride with isopropylamine in the presence of a base such as sodium hydroxide. The reaction results in the formation of N-isopropyl-6-methoxy-2-naphthalenesulfonamide, which is then purified using chromatography techniques.